N-[3-(aminomethyl)cyclopentyl]-5-methyl-1-quinolin-5-yltriazole-4-carboxamide

• IUPAC Name: N-[3-(aminomethyl)cyclopentyl]-5-methyl-1-quinolin-5-yltriazole-4-carboxamide
• InChI: InChI=1S/C19H22N6O/c1-12-18(19(26)22-14-8-7-13(10-14)11-20)23-24-25(12)17-6-2-5-16-15(17)4-3-9-21-16/h2-6,9,13-14H,7-8,10-11,20H2,1H3,(H,22,26)
• InChI Key: PFAVCJONDRBBHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC=CC3=C2C=CC=N3)C(=O)NC4CCC(C4)CN
• Molecular Formula: C19H22N6O
• Molecular Weight: 350.4 g/mol

Description

N-[3-(aminomethyl)cyclopentyl]-5-methyl-1-quinolin-5-yltriazole-4-carboxamide is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that combines a cyclopentyl group, a quinoline moiety, and a triazole ring, making it an interesting subject for chemical research and development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(aminomethyl)cyclopentyl]-5-methyl-1-quinolin-5-yltriazole-4-carboxamide typically involves multi-step organic reactions. The process begins with the preparation of the cyclopentylamine derivative, followed by the introduction of the quinoline and triazole rings through cyclization reactions. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for achieving high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes that ensure scalability and cost-effectiveness. Techniques such as continuous flow chemistry and automated synthesis can be employed to enhance production efficiency and consistency.

Chemical Reactions Analysis

Types of Reactions

N-[3-(aminomethyl)cyclopentyl]-5-methyl-1-quinolin-5-yltriazole-4-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups, altering the compound’s properties.

Reduction: Reduction reactions can modify the compound’s electronic structure and reactivity.

Substitution: Substitution reactions can replace specific atoms or groups within the molecule, leading to derivatives with different properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions, including temperature, pressure, and solvent choice, play a significant role in determining the reaction outcome.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a variety of functionalized compounds.

Scientific Research Applications

N-[3-(aminomethyl)cyclopentyl]-5-methyl-1-quinolin-5-yltriazole-4-carboxamide has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[3-(aminomethyl)cyclopentyl]-5-methyl-1-quinolin-5-yltriazole-4-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and triggering downstream effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[3-(aminomethyl)cyclopentyl]formamide
• N-[3-(aminomethyl)cyclopentyl]-1-methylcyclopropane-1-carboxamide

Uniqueness

N-[3-(aminomethyl)cyclopentyl]-5-methyl-1-quinolin-5-yltriazole-4-carboxamide stands out due to its unique combination of structural features, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.